Cas no 67868-91-1 (Benzene, 1-bromo-2-methoxy-4-(methylthio)-)
Benzene, 1-bromo-2-methoxy-4-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-bromo-2-methoxy-4-(methylthio)-
- (4-BROMO-3-METHOXYPHENYL)(METHYL)SULFANE(WXG02337)
- (4-BROMO-3-METHOXYPHENYL)(METHYL)SULFANE
- DB-216028
- MFCD22489313
- 67868-91-1
- 1-bromo-2-methoxy-4-(methylsulfanyl)benzene
- EN300-6779185
- 1-bromo-2-methyoxy-4-(methylsulfanyl)benzene
- SCHEMBL1932921
- XPBAUEMRAAGQAJ-UHFFFAOYSA-N
-
- Inchi: 1S/C8H9BrOS/c1-10-8-5-6(11-2)3-4-7(8)9/h3-5H,1-2H3
- InChI Key: XPBAUEMRAAGQAJ-UHFFFAOYSA-N
- SMILES: C1(Br)=CC=C(SC)C=C1OC
Computed Properties
- Exact Mass: 231.95575Da
- Monoisotopic Mass: 231.95575Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 34.5Ų
Benzene, 1-bromo-2-methoxy-4-(methylthio)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6779185-0.05g |
1-bromo-2-methoxy-4-(methylsulfanyl)benzene |
67868-91-1 | 95% | 0.05g |
$252.0 | 2023-05-29 | |
| Enamine | EN300-6779185-0.1g |
1-bromo-2-methoxy-4-(methylsulfanyl)benzene |
67868-91-1 | 95% | 0.1g |
$376.0 | 2023-05-29 | |
| Enamine | EN300-6779185-0.25g |
1-bromo-2-methoxy-4-(methylsulfanyl)benzene |
67868-91-1 | 95% | 0.25g |
$538.0 | 2023-05-29 | |
| Enamine | EN300-6779185-0.5g |
1-bromo-2-methoxy-4-(methylsulfanyl)benzene |
67868-91-1 | 95% | 0.5g |
$847.0 | 2023-05-29 | |
| Enamine | EN300-6779185-1.0g |
1-bromo-2-methoxy-4-(methylsulfanyl)benzene |
67868-91-1 | 95% | 1g |
$1086.0 | 2023-05-29 | |
| Enamine | EN300-6779185-2.5g |
1-bromo-2-methoxy-4-(methylsulfanyl)benzene |
67868-91-1 | 95% | 2.5g |
$2127.0 | 2023-05-29 | |
| Enamine | EN300-6779185-5.0g |
1-bromo-2-methoxy-4-(methylsulfanyl)benzene |
67868-91-1 | 95% | 5g |
$3147.0 | 2023-05-29 | |
| Enamine | EN300-6779185-10.0g |
1-bromo-2-methoxy-4-(methylsulfanyl)benzene |
67868-91-1 | 95% | 10g |
$4667.0 | 2023-05-29 | |
| 1PlusChem | 1P01DKY5-50mg |
(4-bromo-3-methoxyphenyl)(methyl)sulfane |
67868-91-1 | 95% | 50mg |
$363.00 | 2024-04-22 | |
| 1PlusChem | 1P01DKY5-100mg |
(4-bromo-3-methoxyphenyl)(methyl)sulfane |
67868-91-1 | 95% | 100mg |
$527.00 | 2024-04-22 |
Benzene, 1-bromo-2-methoxy-4-(methylthio)- Suppliers
Benzene, 1-bromo-2-methoxy-4-(methylthio)- Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on Benzene, 1-bromo-2-methoxy-4-(methylthio)-
Research Brief on Benzene, 1-bromo-2-methoxy-4-(methylthio)- (CAS: 67868-91-1) in Chemical and Biomedical Applications
Benzene, 1-bromo-2-methoxy-4-(methylthio)- (CAS: 67868-91-1) is a specialized aromatic compound that has garnered significant attention in recent chemical and biomedical research due to its unique structural properties and potential applications. This compound features a bromine substituent, a methoxy group, and a methylthio group, making it a versatile intermediate in organic synthesis and drug development. Recent studies have explored its utility in pharmaceuticals, agrochemicals, and material science, highlighting its role in the synthesis of bioactive molecules and functional materials.
In the pharmaceutical sector, Benzene, 1-bromo-2-methoxy-4-(methylthio)- has been investigated as a key precursor in the synthesis of novel therapeutic agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of sulfur-containing heterocycles, which exhibit promising antimicrobial and anticancer activities. The bromine atom in the compound facilitates further functionalization via cross-coupling reactions, enabling the construction of complex molecular architectures. Researchers have leveraged this property to design targeted inhibitors for enzymes involved in inflammatory pathways, showcasing its potential in drug discovery.
From a methodological perspective, recent advancements in catalytic systems have improved the efficiency of synthesizing and modifying Benzene, 1-bromo-2-methoxy-4-(methylthio)-. Palladium-catalyzed Suzuki-Miyaura and Buchwald-Hartwig couplings have been successfully employed to introduce diverse aryl and amine groups, respectively, at the bromine site. These transformations are critical for optimizing the compound's pharmacological profile. Additionally, green chemistry approaches, such as microwave-assisted synthesis, have reduced reaction times and improved yields, as reported in a 2024 ACS Sustainable Chemistry & Engineering article.
In agrochemical research, derivatives of Benzene, 1-bromo-2-methoxy-4-(methylthio)- have shown efficacy as plant growth regulators and pest control agents. The methylthio moiety contributes to the compound's ability to disrupt metabolic pathways in pests, as evidenced by a 2023 study in Pest Management Science. Furthermore, its degradation products exhibit low environmental persistence, aligning with the growing demand for sustainable agrochemicals.
Material science applications have also emerged, with the compound serving as a building block for conductive polymers and liquid crystals. Its electron-rich aromatic core and substituents enable fine-tuning of electronic properties, making it valuable for optoelectronic devices. A 2024 Advanced Materials publication highlighted its incorporation into donor-acceptor copolymers for organic solar cells, achieving a power conversion efficiency of 8.2%.
In conclusion, Benzene, 1-bromo-2-methoxy-4-(methylthio)- (CAS: 67868-91-1) represents a multifaceted compound with broad applicability across chemical and biomedical domains. Ongoing research continues to uncover its potential, particularly in drug design and sustainable technologies. Future directions may explore its enantioselective transformations and biocompatible derivatives to expand its utility further.
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